Cas no 131330-81-9 (2-cycloheptylprop-2-enoic acid)

2-cycloheptylprop-2-enoic acid structure

131330-81-9 structure

Product Name:2-cycloheptylprop-2-enoic acid

CAS No:131330-81-9

Molecular Formula:C₁₀H₁₆O₂

Molecular Weight:168.232843399048

CID:6527832

PubChem ID:21387940

2-cycloheptylprop-2-enoic acid Properties

Names and Identifiers

- 2-cycloheptylprop-2-enoic acid
- EN300-1762937
- 131330-81-9
- SCHEMBL642121
- InChIKey： NTAWCBFYRWRSTL-UHFFFAOYSA-N
- Inchi： 1S/C10H16O2/c1-8(10(11)12)9-6-4-2-3-5-7-9/h9H,1-7H2,(H,11,12)
- SMILES： OC(C(=C)C1CCCCCC1)=O

Computed Properties

Exact Mass: 168.115029749g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 168.115029749g/mol
Heavy Atom Count: 12
Complexity: 176
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 37.3Å²

2-cycloheptylprop-2-enoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1762937-0.05g	2-cycloheptylprop-2-enoic acid	131330-81-9		0.05g	$912.0	2023-09-20

2-cycloheptylprop-2-enoic acid Related Literature

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Yongpeng Yang,Ping Cheng,Shengli Zhang,Shiping Huang RSC Adv., 2016,6, 4354-4364
8. A comparison of the effect of various types of open hearth basic slags on Grassland

Trans. Faraday Soc., 1920,16, 291-301
9. Organic solvent- and catalyst-free Baeyer–Villiger oxidation of levoglucosenone and dihydrolevoglucosenone (Cyrene®): a sustainable route to (S)-γ-hydroxymethyl-α,β-butenolide and (S)-γ-hydroxymethyl-γ-butyrolactone†

Guillaume Bonneau,Aurélien A. M. Peru,Amandine L. Flourat,Florent Allais Green Chem., 2018,20, 2455-2458
10. Ionic liquids as green solvents for the asymmetric synthesis of cyanohydrins catalysed by VO(salen) complexes†

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